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Compound of Interest

Compound Name: Isopyrimol

Cat. No.: B1615134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of chemical solvents, both isopropyl alcohol (IPA) and acetone hold prominent

positions due to their versatile solvent properties and wide-ranging applications. This guide

provides an objective comparison of their performance, supported by experimental data, to aid

in solvent selection for various research, development, and manufacturing processes.

Physical and Chemical Properties: A Head-to-Head
Comparison
A fundamental understanding of the physicochemical properties of a solvent is crucial for its

appropriate application. The following table summarizes the key properties of isopropyl alcohol

and acetone.
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Property Isopropyl Alcohol Acetone

Chemical Formula C₃H₈O[1] C₃H₆O[1][2]

Molecular Weight 60.1 g/mol 58.08 g/mol

Appearance Colorless liquid Colorless liquid[2]

Odor Pungent, alcoholic Pungent, fruity[2]

Boiling Point 82.6 °C 56.08 °C[2]

Melting Point -89 °C -94.9 °C[2]

Density 0.786 g/cm³ (at 20 °C) 0.7845 g/cm³ (at 25 °C)[2]

Solubility in Water Miscible Miscible[2]

Flash Point 12 °C -20 °C

Autoignition Temperature 399 °C 465 °C

Solvent Performance: A Data-Driven Analysis
The efficacy of a solvent is determined by its ability to dissolve a solute. Both isopropyl alcohol

and acetone are effective solvents for a wide array of organic compounds.[1] Acetone, being a

polar aprotic solvent, is generally a more powerful solvent for many organic materials.[3][4]

Isopropyl alcohol, a polar protic solvent, also exhibits excellent solvency for non-polar

compounds.[3]

Solubility of Common Pharmaceutical Compounds
The choice of solvent is critical in the pharmaceutical industry for processes such as drug

formulation, purification, and analysis. The following table provides a qualitative overview of the

solubility of select pharmaceuticals in isopropyl alcohol and acetone.
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Compound Isopropyl Alcohol Acetone

Vanillin Soluble Freely Soluble

Salicylic Acid Soluble Freely Soluble

Menthol Very Soluble Very Soluble

Caffeine Sparingly Soluble Sparingly Soluble

Data compiled from various sources indicating general solubility characteristics.

Experimental Protocols
To provide a framework for empirical comparison, detailed methodologies for key experiments

are outlined below.

Experiment 1: Determination of Solubility of a Solid
Compound
This protocol details the steps to quantitatively determine the solubility of a solid compound in

both isopropyl alcohol and acetone.

Objective: To determine the mass of a solid solute that can be dissolved in 100 g of isopropyl

alcohol and acetone at a specific temperature.

Materials:

Solid compound (e.g., salicylic acid)

Isopropyl alcohol (anhydrous)

Acetone (anhydrous)

Erlenmeyer flasks with stoppers (125 mL)

Magnetic stirrer and stir bars

Water bath with temperature control

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical balance

Filter paper and funnel

Evaporating dishes

Oven

Procedure:

Accurately weigh approximately 10 g of the solid compound into each of two Erlenmeyer

flasks.

Add 50 mL of isopropyl alcohol to the first flask and 50 mL of acetone to the second flask.

Place the flasks in a temperature-controlled water bath set to 25°C.

Stir the mixtures using a magnetic stirrer for 24 hours to ensure equilibrium is reached.

After 24 hours, stop stirring and allow the undissolved solid to settle.

Carefully filter each solution into a pre-weighed evaporating dish.

Gently heat the evaporating dishes in an oven at a temperature below the boiling point of the

respective solvent to evaporate the solvent completely.

Once the solvent is evaporated, cool the evaporating dishes in a desiccator and weigh them.

Calculate the mass of the dissolved solid in each solvent.

Express the solubility as grams of solute per 100 g of solvent.
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Preparation Separation Analysis

Weigh Solid Compound Add Solvent (IPA or Acetone) Equilibrate at Constant Temperature Filter Solution Evaporate Solvent Weigh Dissolved Solid Calculate Solubility

Sample Preparation Spectroscopic Analysis

Data Comparison

Prepare Stock Solution

Dilute with Isopropyl Alcohol Dilute with Acetone

Set Spectrophotometer Parameters

Record Baseline (IPA) Record Baseline (Acetone)

Record Spectrum (IPA Solution) Record Spectrum (Acetone Solution)

Determine λmax in each solvent

Compare λmax for Solvatochromic Shift

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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